3-Cyclopropoxy-5-ethyl-4-methylpyridine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-ethyl-4-methylpyridine
• InChI: InChI=1S/C11H15NO/c1-3-9-6-12-7-11(8(9)2)13-10-4-5-10/h6-7,10H,3-5H2,1-2H3
• InChI Key: MRCBZLFKPXQJGV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=CC(=C1C)OC2CC2

Description

3-Cyclopropoxy-5-ethyl-4-methylpyridine is a pyridine derivative featuring a cyclopropoxy substituent at the 3-position, an ethyl group at the 5-position, and a methyl group at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-5-ethyl-4-methylpyridine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 3-ethyl-4-methylpyridine with cyclopropyl alcohol in the presence of a strong acid catalyst can yield the desired compound. The reaction typically requires heating and may be carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods: Industrial production of 3-Cyclopropoxy-5-ethyl-4-methylpyridine may involve large-scale batch or continuous processes. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Catalytic processes, such as those involving palladium or other transition metals, are often employed to enhance reaction efficiency and selectivity.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-5-ethyl-4-methylpyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides using oxidizing agents like hydrogen peroxide or peracids.

Reduction: Reduction reactions can convert the pyridine ring to piperidine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: Electrophilic substitution reactions can introduce different functional groups onto the pyridine ring. For example, halogenation using halogens like chlorine or bromine can yield halogenated derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, peracids, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogens (chlorine, bromine), nitrating agents, and sulfonating agents.

Major Products:

Oxidation: Pyridine N-oxides.

Reduction: Piperidine derivatives.

Substitution: Halogenated pyridines, nitropyridines, and sulfonated pyridines.

Scientific Research Applications

3-Cyclopropoxy-5-ethyl-4-methylpyridine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules. It serves as a precursor for various functionalized pyridine derivatives.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-ethyl-4-methylpyridine involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity. For example, it may inhibit or activate enzymes involved in metabolic pathways, leading to changes in cellular processes. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares substituent effects, synthesis yields, and inferred properties of 3-cyclopropoxy-5-ethyl-4-methylpyridine with structurally related pyridine derivatives:

Compound	Substituents	Key Properties	Synthesis Yield (if available)
3-Cyclopropoxy-5-ethyl-4-methylpyridine	3-Cyclopropoxy, 5-ethyl, 4-methyl	High steric hindrance; moderate polarity due to cyclopropoxy; inferred low water solubility	Not reported
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-Methoxy, 4-methyl, 5-nitro	Electron-withdrawing nitro group enhances reactivity; high yield (95%)	95%
2-Methoxy-4-methyl-3-nitropyridine (7d)	2-Methoxy, 4-methyl, 3-nitro	Steric effects from adjacent substituents may reduce reactivity; moderate yield (80%)	80%
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2-Chloro, 6-methyl, 4-carboxylic acid	Chloro group increases acidity; carboxylic acid enhances water solubility	Not reported

Key Observations:

• Electronic Effects : The methyl group at the 4-position (electron-donating) contrasts with the nitro group in 7c/d (electron-withdrawing), which may alter regioselectivity in substitution reactions.
• Solubility : Compared to 2-chloro-6-methylpyrimidine-4-carboxylic acid , the target compound lacks ionizable groups, suggesting lower aqueous solubility.

Physicochemical and Crystallographic Insights

• Crystallinity: Ethyl and aryloxy substituents in compounds like 3-ethyl-5-(4-methoxyphenoxy)-2-(pyridin-4-yl)-3H-imidazo[4,5-b]pyridine promote dense molecular packing due to π-π stacking and van der Waals interactions. The cyclopropoxy group in the target compound may disrupt such packing, reducing crystallinity.
• Thermal Stability : Nitro groups (as in 7c/d ) lower thermal stability compared to alkoxy or alkyl substituents. The target compound’s stability is likely intermediate.